Cas no 1600134-27-7 (2-methyl-N,N-dipropylpiperidin-3-amine)

• Product Name: 2-methyl-N,N-dipropylpiperidin-3-amine
• CAS No: 1600134-27-7
• MF: C₁₂H₂₆N₂
• MW: 198.348243236542
• CID: 6391676
• PubChem ID: 114695761
• Update Time: 2025-05-20

2-methyl-N,N-dipropylpiperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-713978
• 1600134-27-7
• 2-methyl-N,N-dipropylpiperidin-3-amine

• Inchi： 1S/C12H26N2/c1-4-9-14(10-5-2)12-7-6-8-13-11(12)3/h11-13H,4-10H2,1-3H3
• InChI Key： QHMLEKRMTGINJG-UHFFFAOYSA-N
• SMILES： N(CCC)(CCC)C1CCCNC1C

Computed Properties

• Exact Mass: 198.209598838g/mol
• Monoisotopic Mass: 198.209598838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 15.3Ų

Additional information on 2-methyl-N,N-dipropylpiperidin-3-amine

Introduction to 2-methyl-N,N-dipropylpiperidin-3-amine (CAS No: 1600134-27-7)

2-methyl-N,N-dipropylpiperidin-3-amine, identified by the Chemical Abstracts Service Number (CAS No) 1600134-27-7, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This piperidine derivative has garnered attention due to its structural complexity and potential applications in medicinal chemistry. The compound features a piperidine core substituted with a methyl group at the 2-position and N,N-dipropyl groups at the 1 and 3 positions, which contribute to its unique physicochemical properties and biological activity.

The synthesis of 2-methyl-N,N-dipropylpiperidin-3-amine involves multi-step organic reactions, typically starting from commercially available precursors such as piperidine. The introduction of the propyl groups at the nitrogen atoms and the methyl group at the 2-position requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to optimize the synthetic route. These methods not only enhance efficiency but also minimize unwanted byproducts, making the process more sustainable and scalable for industrial applications.

In recent years, 2-methyl-N,N-dipropylpiperidin-3-amine has been explored as a key intermediate in the development of novel therapeutic agents. Its structural motif is reminiscent of many bioactive molecules, particularly those targeting central nervous system (CNS) disorders. The presence of lipophilic substituents enhances its ability to cross the blood-brain barrier, a critical factor for CNS drug design. Preclinical studies have demonstrated its potential in modulating neurotransmitter systems, making it a promising candidate for further investigation.

One of the most intriguing aspects of 2-methyl-N,N-dipropylpiperidin-3-amine is its role in the development of drugs with enhanced pharmacokinetic profiles. The piperidine ring itself is a common pharmacophore in many drugs due to its ability to interact with biological targets in a favorable manner. The additional substituents not only improve solubility but also modulate metabolic pathways, leading to improved bioavailability and reduced side effects. This has sparked interest among pharmaceutical companies looking to develop next-generation therapeutics with better efficacy and safety profiles.

The compound's potential extends beyond CNS applications. Emerging research suggests that 2-methyl-N,N-dipropylpiperidin-3-amine may have utility in treating inflammatory diseases by interacting with specific enzymes involved in immune responses. The N,N-dipropyl groups, in particular, have been shown to influence enzyme activity through allosteric modulation, a mechanism that is increasingly being exploited in drug design. This dual functionality makes it an attractive scaffold for designing multifunctional drugs that can address multiple disease pathways simultaneously.

Advances in computational chemistry have further accelerated the exploration of 2-methyl-N,N-dipropylpiperidin-3-amine's potential. Molecular modeling studies have helped researchers predict its binding affinity to various biological targets, including receptors and enzymes. These predictions are crucial for designing structure-based drug candidates that can be optimized for higher potency and selectivity. By leveraging computational tools, scientists can rapidly screen large libraries of derivatives to identify compounds with improved pharmacological properties.

The synthesis and characterization of 2-methyl-N,N-dipropylpiperidin-3-amine also highlight the importance of analytical techniques in modern drug discovery. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to ensure the compound's purity and confirm its molecular structure. These techniques provide invaluable data for understanding its reactivity and stability, which are critical factors for formulation development and storage conditions.

As research continues to uncover new applications for 2-methyl-N,N-dipropylpiperidin-3-amine, collaborations between academic institutions and pharmaceutical companies are becoming more frequent. These partnerships aim to translate laboratory findings into clinical candidates by leveraging expertise in synthetic chemistry, pharmacology, and drug metabolism. Such collaborations are essential for bringing innovative therapies to market efficiently while ensuring regulatory compliance.

The future prospects of 2-methyl-N,N-dipropylpiperidin-3-amine are promising, with ongoing studies exploring its role in various therapeutic areas. Its unique structural features make it a versatile scaffold for drug design, offering opportunities for developing novel treatments for both acute and chronic diseases. As our understanding of biological systems continues to evolve, compounds like 2-methyl-N,N-dipropylpiperidin-3-amine will likely play an increasingly important role in shaping the future of medicine.